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Compound of Interest

Compound Name: Tribufos

Cat. No.: B1683236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribufos, a colorless to pale yellow liquid with a characteristic skunk-like or mercaptan-like

odor, is an organophosphate compound primarily used as a defoliant for cotton plants to

facilitate mechanical harvesting.[1] Its systematic name is S,S,S-Tributyl phosphorotrithioate.

This technical guide provides an in-depth overview of the chemical and physical properties of

Tribufos, its molecular structure, and relevant experimental methodologies for its analysis.

Chemical and Physical Properties
The following table summarizes the key quantitative chemical and physical properties of

Tribufos.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₇OPS₃ [1]

Molecular Weight 314.5 g/mol [1]

CAS Number 78-48-8 [1]

Appearance Colorless to pale yellow liquid [1][2]

Odor Skunk-like or mercaptan-like [1]

Melting Point < -25 °C [1]

Boiling Point 150 °C at 0.3 mmHg [3]

Density 1.057 g/cm³ at 20 °C [1]

Vapor Pressure 1.7 x 10⁻⁶ mm Hg at 20 °C [4]

Water Solubility 2.3 mg/L at 20 °C [2]

Solubility in Organic Solvents

Soluble in aliphatic, aromatic,

and chlorinated hydrocarbons

and alcohols.[2] Miscible with

dichloromethane, n-hexane, 2-

propanol, and toluene.[1]

[1][2]

Log Kow (Octanol-Water

Partition Coefficient)
5.7 [1]

Henry's Law Constant
2.94 x 10⁻⁷ atm-m³/mol at 25

°C
[1]

Chemical Structure
The chemical structure of Tribufos consists of a central phosphorus atom double-bonded to an

oxygen atom and single-bonded to three thiabutyl groups.
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Caption: 2D Chemical Structure of Tribufos (S,S,S-Tributyl phosphorotrithioate).

Experimental Protocols
Detailed experimental protocols for the determination of the chemical and physical properties of

Tribufos are crucial for regulatory and research purposes. Below are generalized

methodologies based on standard analytical techniques.

Determination of Tribufos Concentration by Gas
Chromatography-Mass Spectrometry (GC-MS)
This method is suitable for the quantitative analysis of Tribufos in various matrices, such as

environmental samples or biological tissues.
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1. Sample Preparation:

Extraction: The extraction solvent will depend on the matrix. For water samples, liquid-liquid

extraction with a nonpolar solvent like dichloromethane or hexane is common. For solid

samples (e.g., soil, tissue), techniques like Soxhlet extraction or pressurized liquid extraction

with an appropriate solvent mixture (e.g., acetone/hexane) can be used.

Cleanup: The crude extract may require cleanup to remove interfering substances. This can

be achieved using solid-phase extraction (SPE) with cartridges packed with materials like

silica gel or Florisil.

Concentration and Solvent Exchange: The cleaned-up extract is typically concentrated under

a gentle stream of nitrogen and the solvent is exchanged to one suitable for GC-MS analysis

(e.g., hexane or isooctane).

2. GC-MS Analysis:

Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.

Column: A nonpolar capillary column, such as a DB-5ms or HP-5ms, is typically employed.

Injector: A split/splitless injector is commonly used. For trace analysis, a large volume

injection technique may be employed.

Oven Temperature Program: A temperature gradient is used to separate the components of

the sample. A typical program might start at a low temperature (e.g., 60°C), ramp up to a

high temperature (e.g., 300°C), and hold for a few minutes.

Mass Spectrometer: The mass spectrometer is operated in either full scan mode for

qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis, which

offers higher sensitivity and selectivity.

Quantification: A calibration curve is generated using standard solutions of Tribufos of

known concentrations. The concentration of Tribufos in the sample is determined by

comparing its peak area to the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tribufos: A Comprehensive Technical Guide to its
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683236#tribufos-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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